Cas no 2679838-20-9 (rac-methyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate)

Technical Introduction: rac-Methyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate is a chiral cyclopentane derivative featuring a benzyloxycarbonyl (Cbz) protected amine and a hydroxyl group, making it a versatile intermediate in organic synthesis. The stereochemistry at the 1, 3, and 4 positions enhances its utility in asymmetric synthesis, particularly for constructing complex pharmacophores or peptidomimetics. The Cbz group offers selective deprotection under mild conditions, while the methyl ester and hydroxyl functionalities provide additional sites for derivatization. This compound’s well-defined stereocenters and functional group diversity make it valuable for medicinal chemistry applications, including the development of enzyme inhibitors or bioactive small molecules. Its structural rigidity also aids in conformational studies.
rac-methyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate structure
2679838-20-9 structure
Product Name:rac-methyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate
CAS No:2679838-20-9
MF:C16H21NO5
MW:307.341645002365
CID:5630436
PubChem ID:165927096
Update Time:2025-08-04

rac-methyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-28291688
    • 2679838-20-9
    • rac-methyl (1R,3S,4S)-3-({[(benzyloxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylate
    • rac-methyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate
    • Inchi: 1S/C16H21NO5/c1-21-15(19)12-7-13(14(18)8-12)9-17-16(20)22-10-11-5-3-2-4-6-11/h2-6,12-14,18H,7-10H2,1H3,(H,17,20)/t12-,13+,14+/m0/s1
    • InChI Key: GNPJIXLYQIIWQY-BFHYXJOUSA-N
    • SMILES: O[C@@H]1C[C@@H](C(=O)OC)C[C@@H]1CNC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 307.14197277g/mol
  • Monoisotopic Mass: 307.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 84.9Ų

rac-methyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28291688-0.05g
rac-methyl (1R,3S,4S)-3-({[(benzyloxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylate
2679838-20-9 95.0%
0.05g
$1056.0 2025-03-19
Enamine
EN300-28291688-0.1g
rac-methyl (1R,3S,4S)-3-({[(benzyloxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylate
2679838-20-9 95.0%
0.1g
$1106.0 2025-03-19
Enamine
EN300-28291688-0.25g
rac-methyl (1R,3S,4S)-3-({[(benzyloxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylate
2679838-20-9 95.0%
0.25g
$1156.0 2025-03-19
Enamine
EN300-28291688-0.5g
rac-methyl (1R,3S,4S)-3-({[(benzyloxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylate
2679838-20-9 95.0%
0.5g
$1207.0 2025-03-19
Enamine
EN300-28291688-1.0g
rac-methyl (1R,3S,4S)-3-({[(benzyloxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylate
2679838-20-9 95.0%
1.0g
$1256.0 2025-03-19
Enamine
EN300-28291688-2.5g
rac-methyl (1R,3S,4S)-3-({[(benzyloxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylate
2679838-20-9 95.0%
2.5g
$2464.0 2025-03-19
Enamine
EN300-28291688-5.0g
rac-methyl (1R,3S,4S)-3-({[(benzyloxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylate
2679838-20-9 95.0%
5.0g
$3645.0 2025-03-19
Enamine
EN300-28291688-10.0g
rac-methyl (1R,3S,4S)-3-({[(benzyloxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylate
2679838-20-9 95.0%
10.0g
$5405.0 2025-03-19
Enamine
EN300-28291688-1g
rac-methyl (1R,3S,4S)-3-({[(benzyloxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylate
2679838-20-9
1g
$1256.0 2023-09-08
Enamine
EN300-28291688-5g
rac-methyl (1R,3S,4S)-3-({[(benzyloxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylate
2679838-20-9
5g
$3645.0 2023-09-08

rac-methyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate Related Literature

Additional information on rac-methyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate

Rac-Methyl (1R,3S,4S)-3-({(Benzyloxy)Carbonylamino}Methyl)-4-Hydroxycyclopentane-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2679838-20-9, commonly referred to as rac-methyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate stereochemistry and its potential applications in drug development and advanced material synthesis.

Rac-methyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate is characterized by its cyclopentane ring structure, which serves as the core framework of the molecule. The substituents attached to this ring include a hydroxyl group at position 4 and a carboxylate ester group at position 1. Additionally, the molecule features a benzyloxycarbonyl (Cbz) protecting group attached via an amino methyl linkage at position 3. This configuration not only imparts unique physical and chemical properties but also makes the compound highly versatile in various synthetic applications.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. The specific stereochemistry of rac-methyl (1R,3S,4S) configuration has been shown to influence its interaction with biological targets, making it a promising candidate for drug design. Researchers have employed advanced computational methods to model the molecular interactions of this compound with potential therapeutic targets, providing valuable insights into its pharmacokinetic properties.

The synthesis of rac-methyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate involves a multi-step process that combines principles from stereochemistry and protective group chemistry. Key steps include the selective protection of amino groups using benzyloxycarbonyl reagents and the precise control of stereochemistry during cyclopentane ring formation. These methods ensure high purity and structural integrity of the final product.

In terms of applications, this compound has been explored in the development of novel pharmaceutical agents. Its ability to act as a chiral building block in asymmetric synthesis has been particularly valuable in creating enantiomerically pure compounds with desired biological activities. Furthermore, recent advancements in green chemistry have led to the investigation of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

Emerging research also points to potential applications in materials science. The unique properties of rac-methyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate, such as its thermal stability and mechanical strength when incorporated into polymer matrices, suggest its utility in creating advanced materials for industrial use.

In conclusion, rac-methyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate stands out as a significant molecule with diverse applications across multiple scientific disciplines. Its intricate structure and stereochemical properties make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.